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Compound of Interest

Compound Name: (4-Aminobutyl)carbamic acid

Cat. No.: B15213162 Get Quote

Comprehensive safety protocols and logistical plans are paramount for the secure and effective

handling of (4-Aminobutyl)carbamic acid in a laboratory setting. Adherence to these

guidelines is crucial for protecting researchers, scientists, and drug development professionals

from potential hazards. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe handling of this

compound.

(4-Aminobutyl)carbamic acid and its derivatives are compounds that require careful

management in a laboratory environment. While a specific Safety Data Sheet (SDS) for (4-
Aminobutyl)carbamic acid was not identified, the following guidance is based on information

for structurally similar compounds, including other carbamic acid derivatives.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with compounds similar to (4-Aminobutyl)carbamic acid
include potential skin and eye irritation or damage.[1][2] Therefore, a comprehensive PPE

strategy is essential.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye Protection
Goggles or safety glasses with

side-shields.[3]

To prevent eye contact which

could lead to serious eye

damage.[1][2]

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile, neoprene).

[4]

To prevent skin contact, which

may cause irritation or burns.

[1][2]

Body Protection
Chemical-resistant apron or

lab coat.[3]

To protect against splashes

and spills.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

dust or aerosols are

generated.[3][4]

To prevent inhalation, which

may cause respiratory tract

irritation.[5]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling (4-Aminobutyl)carbamic acid is critical to minimize

exposure and ensure safety.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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